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Compound of Interest

Compound Name: Imaradenant

Cat. No.: B605764 Get Quote

Essential Safety and Handling Guide for
Imaradenant
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Imaradenant (also known as AZD4635 or HTL-

1071). The following procedures and recommendations are designed to ensure the safe

handling, storage, and disposal of this potent and selective adenosine A2A receptor (A2AR)

antagonist.

Hazard Identification and Toxicology Summary
Imaradenant is an orally bioavailable investigational drug with potential immunomodulating

and antineoplastic activities.[1] While a specific comprehensive toxicology report is not publicly

available, safety data from suppliers and related compounds suggest the following potential

hazards.

Potential Health Effects:

Ingestion: May be harmful if swallowed. Potential effects of single exposure include hot

flushes, abdominal pain, nausea, fatigue, and headache.

Inhalation: May cause respiratory tract irritation.

Skin Contact: May cause skin rashes and dermatitis.[2]
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Eye Contact: May cause eye irritation.

A Safety Data Sheet (SDS) for a similar AstraZeneca product indicates potential for organ

damage through prolonged or repeated exposure and suggests it may be suspected of causing

cancer and may damage fertility or the unborn child.[2] Therefore, handling with appropriate

caution is imperative.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to minimize exposure during the handling of

Imaradenant. The following table outlines the recommended PPE for various laboratory

activities.

Activity Required PPE Recommended PPE

Weighing and Aliquoting

(Powder)

- Disposable Gloves (Nitrile,

double-gloved) - Lab Coat -

ANSI-approved Safety

Goggles - Fume Hood or

Ventilated Enclosure

- Disposable sleeve covers -

Face shield

Solution Preparation and

Handling

- Disposable Gloves (Nitrile) -

Lab Coat - ANSI-approved

Safety Glasses

- Safety Goggles (if splashing

is likely)

Cell Culture and In Vitro

Assays

- Disposable Gloves (Nitrile) -

Lab Coat - ANSI-approved

Safety Glasses

- Work within a biological

safety cabinet

Storage and Transport (within

facility)
- Lab Coat - Safety Glasses - Secondary containment

Safe Handling and Operational Procedures
Adherence to standard laboratory operating procedures is critical. The following workflow

outlines the key steps for safely handling Imaradenant powder.
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Workflow for Handling Imaradenant Powder

Experimental Protocols:

Stock Solution Preparation:

Ensure all handling of solid Imaradenant is performed in a chemical fume hood.

Don appropriate PPE as outlined in the table above.

Weigh the desired amount of Imaradenant powder using an analytical balance.

Slowly add the desired solvent (e.g., DMSO) to the powder to minimize dust generation.[3]

[4]

Cap the vial and vortex or sonicate until the solid is completely dissolved.

Label the stock solution clearly with the compound name, concentration, solvent, date,

and user's initials.

Emergency Procedures
Immediate and appropriate response to accidental exposure is critical.
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Exposure Type First Aid Measures

Inhalation
Move the individual to fresh air. Seek medical

attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and water for

at least 15 minutes. Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding eyelids

open. Seek immediate medical attention.

Ingestion
Do NOT induce vomiting. Wash out the mouth

with water. Seek immediate medical attention.

Spill Management:

Evacuate: Alert others in the immediate area and evacuate if the spill is large or in a poorly

ventilated space.

Contain: If safe to do so, prevent the spill from spreading using absorbent materials.

PPE: Don appropriate PPE, including double gloves, a lab coat, and safety goggles. For

large spills of powder, respiratory protection may be necessary.

Clean-up:

Powder: Gently cover the spill with absorbent paper to avoid raising dust. Moisten the

absorbent paper with water and carefully wipe up the material.

Solution: Cover the spill with an appropriate absorbent material.

Decontaminate: Clean the spill area with soap and water or another appropriate cleaning

agent.

Dispose: Collect all contaminated materials in a sealed container and dispose of them as

hazardous waste.
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Imaradenant Spill Cleanup Procedure
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Storage and Disposal
Storage:

Solid Form: Store at -20°C.

Stock Solutions: Store in tightly sealed containers at -20°C for up to one year or -80°C for up

to two years. Avoid repeated freeze-thaw cycles.

Disposal:

All waste materials contaminated with Imaradenant, including empty containers, used PPE,

and spill cleanup materials, must be disposed of as hazardous chemical waste in accordance

with local, state, and federal regulations. Do not dispose of Imaradenant down the drain or in

the regular trash.

By adhering to these safety protocols, researchers can minimize the risks associated with

handling Imaradenant and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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